Cas no 1256482-61-7 (2-CHLORO-6-FLUORO-3-METHOXY-DL-PHENYLALANINE)

• Product Name: 2-CHLORO-6-FLUORO-3-METHOXY-DL-PHENYLALANINE
• CAS No: 1256482-61-7
• MF: C₁₀H₁₁ClFNO₃
• MW: 247.650645494461
• MDL: MFCD09832380
• CID: 4582517
• Update Time: 2025-06-13

2-CHLORO-6-FLUORO-3-METHOXY-DL-PHENYLALANINE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-FLUORO-3-METHOXY-DL-PHENYLALANINE

• MDL： MFCD09832380
• Inchi： 1S/C10H11ClFNO3/c1-16-8-3-2-6(12)5(9(8)11)4-7(13)10(14)15/h2-3,7H,4,13H2,1H3,(H,14,15)
• InChI Key： JJCVZWPZVUFAPY-UHFFFAOYSA-N
• SMILES： C1(=C(F)C=CC(OC)=C1Cl)CC(N)C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 2-CHLORO-6-FLUORO-3-METHOXY-DL-PHENYLALANINE

Comprehensive Overview of 2-CHLORO-6-FLUORO-3-METHOXY-DL-PHENYLALANINE (CAS No. 1256482-61-7): Properties, Applications, and Research Insights

2-CHLORO-6-FLUORO-3-METHOXY-DL-PHENYLALANINE (CAS No. 1256482-61-7) is a chemically modified derivative of phenylalanine, a fundamental amino acid. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features, including chloro and fluoro substitutions at the 2- and 6-positions, respectively, and a methoxy group at the 3-position. These modifications enhance its potential as a building block for drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

The growing interest in fluorinated amino acids like this compound stems from their ability to improve metabolic stability and bioavailability in therapeutic agents. Researchers frequently search for terms such as "fluorinated phenylalanine derivatives" or "halogenated amino acids in drug design," reflecting the demand for innovative scaffolds in medicinal chemistry. The DL-configuration of this compound further broadens its utility, enabling studies on stereoselective biological interactions.

In the context of green chemistry and sustainable synthesis, 1256482-61-7 exemplifies the trend toward optimizing synthetic routes to minimize environmental impact. Recent publications highlight its role in catalyzed cross-coupling reactions, a hotspot in organic chemistry. Questions like "How to synthesize halogenated phenylalanine derivatives?" or "Applications of methoxy-amino acids in peptides" are frequently explored, underscoring its relevance in both academic and industrial settings.

From a technical perspective, the compound's physicochemical properties—such as solubility, melting point, and stability—are critical for formulation scientists. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity, a topic often queried as "analytical methods for modified amino acids." Its logP value and hydrogen bonding capacity also make it a candidate for computational drug design, aligning with the rise of AI-driven molecular modeling.

Beyond pharmaceuticals, 2-CHLORO-6-FLUORO-3-METHOXY-DL-PHENYLALANINE has potential applications in agrochemicals and material science. The integration of halogen atoms into bioactive molecules is a strategy to enhance pesticidal activity, resonating with searches like "halogenated amino acids in crop protection." Additionally, its use in peptide-based nanomaterials taps into the booming field of biodegradable polymers.

In summary, CAS No. 1256482-61-7 represents a versatile tool for interdisciplinary research. Its alignment with trends such as precision medicine, sustainable synthesis, and computational chemistry ensures its continued relevance. As the scientific community seeks answers to "how to functionalize amino acids for drug delivery" or "emerging fluorinated building blocks," this compound offers a compelling case study.